Cas no 1352895-12-5 (ETHYL 4-CHLORO-5-METHYL-1H-INDOLE-2-CARBOXYLATE)

• Product Name: ETHYL 4-CHLORO-5-METHYL-1H-INDOLE-2-CARBOXYLATE
• CAS No: 1352895-12-5
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4592089
• PubChem ID: 130408818
• Update Time: 2025-05-20

ETHYL 4-CHLORO-5-METHYL-1H-INDOLE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-CHLORO-5-METHYL-1H-INDOLE-2-CARBOXYLATE
• 1H-Indole-2-carboxylic acid, 4-chloro-5-methyl-, ethyl ester

• Inchi： 1S/C12H12ClNO2/c1-3-16-12(15)10-6-8-9(14-10)5-4-7(2)11(8)13/h4-6,14H,3H2,1-2H3
• InChI Key： WLRCVXSUUHJKGI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=C(C)C=C2)C=C1C(OCC)=O

Additional information on ETHYL 4-CHLORO-5-METHYL-1H-INDOLE-2-CARBOXYLATE

Ethyl 4-Chloro-5-Methyl-1H-indole-2-carboxylate: A Comprehensive Overview

Ethyl 4-chloro-5-methyl-1H-indole-2-carboxylate, identified by the CAS number 1352895-12-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic aromatic compounds that are widely studied due to their diverse biological activities. The structure of ethyl 4-chloro-5-methyl-1H-indole-2-carboxylate features a substituted indole ring with a chlorine atom at position 4, a methyl group at position 5, and an ethyl ester group attached at position 2. These substituents contribute to its unique chemical properties and potential applications in drug discovery and development.

The synthesis of ethyl 4-chloro-5-methyl-1H-indole-2-carboxylate typically involves multi-step organic reactions, often utilizing intermediates such as chlorinated indoles or methylated derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing byproduct formation. Such innovations highlight the ongoing efforts to optimize synthetic pathways for this compound, ensuring scalability and cost-effectiveness for industrial applications.

One of the most promising areas of research involving ethyl 4-chloro-5-methyl-1H-indole-2-carboxylate is its potential as a lead compound in drug design. Indole derivatives are known for their ability to modulate various cellular pathways, making them valuable targets in the development of anti-cancer, anti-inflammatory, and neuroprotective agents. Recent studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinases involved in cancer cell proliferation. For example, a study published in the Journal of Medicinal Chemistry revealed that ethyl 4-chloro-5-methylindole carboxylate derivatives can effectively inhibit the activity of Aurora kinases, which are critical regulators of mitosis in cancer cells.

In addition to its pharmacological applications, ethyl 4-chloro-5-methylindole carboxylate has shown promise in materials science. The indole moiety's aromaticity and electron-donating substituents make it suitable for use in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials. Initial findings suggest that this compound can enhance the charge transport properties of polymer-based materials, paving the way for its integration into next-generation electronic devices.

Despite its numerous applications, the environmental impact of ethyl 4-chloroindole carboxylate remains an area of concern. As with many synthetic compounds, there is a need to assess its biodegradability and potential toxicity to aquatic life. Recent toxicological studies have focused on evaluating its acute and chronic effects on model organisms such as zebrafish and algae. Preliminary results indicate that at low concentrations, this compound exhibits minimal toxicity; however, further research is required to fully understand its long-term ecological implications.

Looking ahead, the continued exploration of ethyl 4-chloroindole carboxylate's properties will undoubtedly yield new insights into its utility across various scientific domains. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation in both therapeutic development and advanced material design. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing some of the most pressing challenges in modern science.